Cas no 299441-95-5 (5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine)
299441-95-5 structure
Product Name:5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine
CAS No:299441-95-5
MF:C9H8BrN3OS
MW:286.148319244385
MDL:MFCD01043765
CID:1039772
PubChem ID:711632
Update Time:2025-04-20
5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine
- 1,3,4-THIADIAZOL-2-AMINE, 5-[(4-BROMOPHENOXY)METHYL]-
- 5-(4-Bromo-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine
- AC1LEG1S
- CBMicro_022293
- CTK5I7653
- MolPort-000-152-278
- STOCK2S-27998
- EU-0001546
- CCG-9259
- 5-(4-bromophenoxymethyl)-[1,3,4]thiadiazol-2-ylamine
- BIM-0022132.P001
- 299441-95-5
- STK828039
- DTXSID70351854
- AKOS005608537
- Cambridge id 5483869
- 5-[(4-bromophenoxy)methyl]-1,3,4-thiadiazol-2-amine
-
- MDL: MFCD01043765
- Inchi: 1S/C9H8BrN3OS/c10-6-1-3-7(4-2-6)14-5-8-12-13-9(11)15-8/h1-4H,5H2,(H2,11,13)
- InChI Key: QLEKCJLMKSQPTG-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OCC1=NN=C(N)S1
Computed Properties
- Exact Mass: 284.95724
- Monoisotopic Mass: 284.95715g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 89.3Ų
Experimental Properties
- Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 180-182 ºC (ethanol )
- Solubility: Very slightly soluble (0.13 g/l) (25 º C),
- PSA: 61.03
5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059007348-5g |
5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine |
299441-95-5 | 95% | 5g |
$564.48 | 2023-09-02 | |
| Chemenu | CM303715-1g |
5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine |
299441-95-5 | 95% | 1g |
$205 | 2023-02-17 | |
| eNovation Chemicals LLC | K69961-1g |
5-(4-Bromo-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine |
299441-95-5 | 95% | 1g |
$395 | 2024-06-09 | |
| eNovation Chemicals LLC | K69961-5g |
5-(4-Bromo-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine |
299441-95-5 | 95% | 5g |
$695 | 2024-06-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732688-1g |
5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine |
299441-95-5 | 98% | 1g |
¥1974.00 | 2024-08-02 | |
| eNovation Chemicals LLC | K69961-1g |
5-(4-Bromo-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine |
299441-95-5 | 95% | 1g |
$395 | 2025-03-03 | |
| eNovation Chemicals LLC | K69961-5g |
5-(4-Bromo-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine |
299441-95-5 | 95% | 5g |
$695 | 2025-03-03 | |
| eNovation Chemicals LLC | K69961-1g |
5-(4-Bromo-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine |
299441-95-5 | 95% | 1g |
$395 | 2025-03-03 | |
| eNovation Chemicals LLC | K69961-5g |
5-(4-Bromo-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine |
299441-95-5 | 95% | 5g |
$695 | 2025-03-03 | |
| eNovation Chemicals LLC | K69961-5g |
5-(4-Bromo-phenoxymethyl)-[1,3,4]thiadiazol-2-ylamine |
299441-95-5 | 95% | 5g |
$695 | 2025-02-28 |
5-((4-Bromophenoxy)methyl)-1,3,4-thiadiazol-2-amine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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